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Compound of Interest

Compound Name: 1,2,5,6-Tetrabromocyclooctane

Cat. No.: B184711

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive material safety information, application notes, and
experimental protocols for 1,2,5,6-tetrabromocyclooctane (TBCO). The information is
intended to guide researchers, scientists, and drug development professionals in the safe
handling, use, and analysis of this compound, with a focus on its properties and biological
effects.

Section 1: Material Safety Data Sheet (MSDS)
Summary

1,2,5,6-Tetrabromocyclooctane is a brominated flame retardant (BFR) and an environmental
contaminant.[1][2] It is crucial to handle this chemical with appropriate safety precautions.

The compound is classified as harmful and an irritant. The GHS classification indicates it is
harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye
irritation.[3]

Table 1: GHS Hazard Classification for 1,2,5,6-Tetrabromocyclooctane
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Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[3]

Acute Toxicity, Oral Category 4 ]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]
Skin Irritation Category 2 H315: Causes skin irritation[3]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[3]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation[3]

Note: Some reports indicate that this chemical does not meet GHS hazard criteria for a majority
of notifications.[5] However, it is prudent to handle it according to the classified hazards.

Immediate medical attention is advised in case of exposure.

Table 2: First-Aid Protocols for Exposure
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Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with soap and plenty of

water. Consult a doctor.[6]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[6]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person and seek immediate

medical attention.[6]

Proper handling and storage are essential to ensure safety and maintain the integrity of the

compound.

Table 3: Handling, Storage, and Disposal Guidelines
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Aspect

Recommendation

Handling

Handle in a well-ventilated area. Wear suitable
protective clothing, gloves, and eye/face

protection. Avoid formation of dust and aerosols.

[6]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[6] Recommended
storage temperatures vary from ambient (>5 °C)
[4] to -20°C.[2][7]

Disposal

Dispose of by removal to a licensed chemical
destruction plant or by controlled incineration
with flue gas scrubbing. Do not discharge into

sewer systems.[6]

Appropriate PPE must be worn when handling 1,2,5,6-tetrabromocyclooctane.

Table 4: Recommended Personal Protective Equipment

Protection Type

Specification

Tightly fitting safety goggles with side-shields

Eye/Face )
conforming to EN 166 (EU) or NIOSH (US).[6]
Wear fire/flame resistant and impervious

Skin clothing. Handle with chemical-impermeable

gloves that have been inspected prior to use.[6]

Respiratory

If exposure limits are exceeded, use a full-face

respirator.[6]

Section 2: Physicochemical Properties and
Analytical Characterization

1,2,5,6-Tetrabromocyclooctane is primarily used as an additive flame retardant in textiles,
paints, and plastics.[8][9][10] It exists as two diastereomers: a-TBCO and B-TBCO.[8][9][10]
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Table 5: Physical and Chemical Properties

Property Value

Molecular Formula CsH12Bra[2][4][5]

Molecular Weight 427.80 g/mol [2][5]

CAS Number 3194-57-8[3][5]

Appearance Solid (White to grey)[11]
Melting Point 170 - 185 °C/ 338 - 365 °F[4]
Purity 295%[12]

The two diastereomers have been structurally identified:
e 0-TBCO: (1R,2R,5S,6S)-1,2,5,6-tetrabromocyclooctane (a meso compound).[8][9][10]
e (B-TBCO: rac-(1R,2R,5R,6R)-1,2,5,6-tetrabromocyclooctane (a racemate).[8][9][10]

These isomers are thermally labile and can interconvert, with an equilibrium mixture consisting
of approximately 15% a-TBCO and 85% [B-TBCO.[9][10]

Section 3: Application Notes

The analysis of TBCO presents a challenge due to the thermal interconversion of its
diastereomers.[9][10] Researchers should be aware that high temperatures in GC injectors can
alter the isomeric ratio.

Key Considerations for Analysis:

o HPLC: High-performance liquid chromatography can be used to separate the a- and 3-
diastereomers.[8][9] An Acquity UPLC BEH C18 column with a methanol/acetonitrile/water
mobile phase has been successfully used.[9][10]

o GC-MS: Gas chromatography-mass spectrometry requires careful optimization. To minimize
thermal interconversion, a shorter GC capillary column and a lower injector temperature
(e.g., 170°C) are recommended.[8][9]
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e LC-MS: LC-MS analysis is challenging due to poor resolution on some stationary phases
and weak molecular ion intensity with ESI.[9][10] Monitoring for the bromide ion (Br-) under
SIM conditions may be a viable detection method.[8]

While primarily an industrial chemical, the biological activity of TBCO is relevant to drug
development, particularly in toxicology and for understanding potential off-target effects of other
brominated compounds. A study on human SH-SY5Y neuroblastoma cells revealed that TBCO
induces cytotoxicity.[13]

Key Findings:

e TBCO causes dose-dependent decreases in cell viability, increases in cell membrane
permeability, and damage to the cytoskeleton.[13]

« It induces apoptosis, with evidence suggesting the involvement of the mitochondrial
apoptotic pathway.[13]

o The cytotoxic effects are associated with elevated levels of reactive oxygen species (ROS),
indicating that oxidative stress is a contributing mechanism.[13]

These findings are critical for safety assessments and provide a basis for mechanistic studies
into the neurotoxic potential of cycloaliphatic brominated compounds.

Section 4: Experimental Protocols

This protocol is adapted from methodologies used for the analysis of TBCO diastereomers.[8]

Instrumentation: Shimadzu GC/MS-QP2010 or equivalent.

¢ Column: J&W 30m DB-5 column (0.25 mm ID, 0.25 pm film).

o Carrier Gas: Helium at a flow rate of 1.0 ml/minute.

« Injection: Splitless mode.

« Injector Temperature: 170°C (to minimize thermal isomerization).

e Oven Temperature Program:
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o Initial temperature: 80°C, hold for 5 minutes.

o Ramp 1: 50°C/minute to 200°C, hold for 5.5 minutes.

o Ramp 2: 10°C/minute to 325°C, hold for 20 minutes.

» Data Acquisition: Monitor for characteristic fragment ions or the bromide ion.

This protocol provides a general workflow for evaluating the neurotoxicity of TBCO in a

neuronal cell line, based on published findings.[13]

Cell Culture: Culture human SH-SY5Y neuroblastoma cells in appropriate media and
conditions until they reach a suitable confluency for experiments.

Compound Treatment: Prepare stock solutions of TBCO in a suitable solvent (e.g., DMSO).
Treat cells with a range of concentrations of TBCO for a specified duration (e.g., 24-48
hours). Include a vehicle control group.

Cell Viability Assay: Assess cell viability using a standard method such as the MTT or MTS
assay to determine the dose-dependent cytotoxic effect.

Membrane Permeability Assay: Measure the release of lactate dehydrogenase (LDH) into
the culture medium as an indicator of compromised cell membrane integrity.

Apoptosis Analysis:

o Annexin V/PI Staining: Use flow cytometry to quantify the percentage of apoptotic and
necrotic cells.

o Western Blot: Analyze the expression levels of key apoptotic proteins such as Caspase-3,
Caspase-9, Bax, and Bcl-2 to confirm the involvement of the mitochondrial pathway.

Oxidative Stress Assay: Measure the intracellular levels of reactive oxygen species (ROS)
using a fluorescent probe like DCFH-DA.

Section 5: Diagrams and Workflows
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The following diagrams illustrate key workflows and pathways related to the handling and study
of 1,2,5,6-tetrabromocyclooctane.

‘Wear Appropriate PPE
. o . Prepare Solutions (Gloves, Goggles, Lab Coat)
Store at-20°C o 5°C in Ventilated Hood

Click to download full resolution via product page

Caption: General workflow for the safe handling and disposal of TBCO.
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Caption: Experimental workflow for assessing the neurotoxicity of TBCO.
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Caption: Proposed mitochondrial pathway for TBCO-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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